4-(2-Fluoro-4-methylphenyl)butanoic acid
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Description
4-(2-Fluoro-4-methylphenyl)butanoic acid is a fluorinated aromatic carboxylic acid characterized by a butanoic acid chain attached to a phenyl ring substituted with fluorine at the 2-position and a methyl group at the 4-position.
Properties
Molecular Formula |
C11H13FO2 |
|---|---|
Molecular Weight |
196.22 g/mol |
IUPAC Name |
4-(2-fluoro-4-methylphenyl)butanoic acid |
InChI |
InChI=1S/C11H13FO2/c1-8-5-6-9(10(12)7-8)3-2-4-11(13)14/h5-7H,2-4H2,1H3,(H,13,14) |
InChI Key |
RILSTDJMUJEKJO-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)CCCC(=O)O)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-(2-Fluoro-4-methylphenyl)butanoic acid typically involves the following steps:
Starting Material: The synthesis begins with 2-fluoro-4-methylbenzene.
Grignard Reaction: The benzene derivative undergoes a Grignard reaction with butyl magnesium bromide to form the corresponding butylated product.
Oxidation: The butylated product is then oxidized using an oxidizing agent such as potassium permanganate or chromium trioxide to yield 4-(2-Fluoro-4-methylphenyl)butanoic acid.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions: 4-(2-Fluoro-4-methylphenyl)butanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be further oxidized to form carboxylic acid derivatives.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.
Substitution: The fluoro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.
Common Reagents and Conditions:
Oxidation: Potassium permanganate, chromium trioxide.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Sodium hydroxide, potassium tert-butoxide.
Major Products:
Oxidation: Carboxylic acid derivatives.
Reduction: Alcohols, aldehydes.
Substitution: Various substituted phenylbutanoic acids.
Scientific Research Applications
4-(2-Fluoro-4-methylphenyl)butanoic acid has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biological molecules.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-(2-Fluoro-4-methylphenyl)butanoic acid involves its interaction with specific molecular targets and pathways. The fluoro and methyl groups on the phenyl ring can influence the compound’s binding affinity and selectivity towards enzymes and receptors. The carboxylic acid group can participate in hydrogen bonding and electrostatic interactions, contributing to the compound’s overall activity.
Comparison with Similar Compounds
Positional Isomers
- 4-(4-Fluoro-3-methylphenyl)butanoic acid (CAS 331-43-1) Structural Difference: Fluorine at the 4-position and methyl at the 3-position versus fluorine at the 2-position and methyl at the 4-position in the target compound. Impact: Positional isomerism can significantly alter electronic properties (e.g., dipole moments) and steric effects, influencing reactivity and binding affinity in biological systems .
- 4-(3-Fluoro-4-methylphenyl)butanoic acid (CAS 837373-12-3) Structural Difference: Fluorine at the 3-position and methyl at the 4-position.
Functional Group Variants
- 4-[(2-Fluorophenyl)amino]-4-oxobutanoic acid (CAS Not Provided) Structural Difference: Replacement of the butanoic acid chain with an amide group (4-oxobutanoic acid) and an amino substituent on the phenyl ring. Impact: The amide group enhances hydrogen-bonding capability, making this compound suitable for coordination chemistry and metal complexation, as noted in crystallographic studies .
- 4-[(2-Fluoro-5-methylphenyl)amino]-4-oxobutanoic acid (CAS 904766-63-8) Structural Difference: Incorporation of an amino-oxo group and a methyl substituent at the 5-position.
Halogenated Derivatives
- 4-(4-Bromophenyl)butanoic acid (CAS 35656-89-4) Structural Difference: Bromine replaces fluorine at the 4-position. Impact: Bromine’s larger atomic radius and polarizability increase molecular weight (243.1 g/mol) and may enhance halogen bonding, useful in crystal engineering. Melting point: 67°C .
- 4-(2,5-Dichlorophenyl)butanoic acid (CAS 855152-60-2) Structural Difference: Two chlorine atoms at the 2- and 5-positions. Impact: Chlorine’s strong electron-withdrawing effect increases acidity and may improve herbicidal activity, as seen in MCPB analogs .
Phenoxy and Heterocyclic Analogs
- MCPB (4-(4-Chloro-2-methylphenoxy)butanoic acid, CAS 94-81-5) Structural Difference: Phenoxy linker instead of direct phenyl attachment. Impact: The oxygen atom increases flexibility and bioactivity as a herbicide, demonstrating the role of ether linkages in agrochemical design .
- 4-(4-Formyl-3-methoxyphenoxy)butanoic acid (CAS 309964-23-6) Structural Difference: Formyl and methoxy substituents on the phenoxy ring. Impact: The formyl group introduces a reactive site for further derivatization, useful in synthetic intermediates .
Substituted Phenyl Derivatives
- 4-(2,5-Dimethoxyphenyl)butanoic acid (CAS Not Provided) Structural Difference: Methoxy groups at the 2- and 5-positions. Impact: Electron-donating methoxy groups decrease acidity (higher pKa) compared to fluorine, altering solubility and metabolic stability. Melting point: 67–71°C .
- 4-Phenylbutanoic Acid (CAS Not Provided) Structural Difference: No substituents on the phenyl ring. Impact: The absence of electronegative groups reduces polarity, making it a precursor in anticancer drug synthesis (e.g., chlorambucil) .
Key Research Findings and Data Tables
Table 1: Physicochemical Properties of Selected Analogs
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